Cas no 2228191-14-6 (4-(hydrazinylmethyl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-(hydrazinylmethyl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2228191-14-6
• MF: C₅H₇F₃N₄
• MW: 180.131090402603
• CID: 5996012
• PubChem ID: 165699630
• Update Time: 2025-08-03

4-(hydrazinylmethyl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(hydrazinylmethyl)-3-(trifluoromethyl)-1H-pyrazole
• EN300-1955244
• 2228191-14-6

• Inchi： 1S/C5H7F3N4/c6-5(7,8)4-3(1-10-9)2-11-12-4/h2,10H,1,9H2,(H,11,12)
• InChI Key： CLXHSQVHFPKGNX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)CNN)(F)F

Computed Properties

• Exact Mass: 180.06228073g/mol
• Monoisotopic Mass: 180.06228073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.7Ų

Additional information on 4-(hydrazinylmethyl)-3-(trifluoromethyl)-1H-pyrazole

Recent Advances in the Study of 4-(Hydrazinylmethyl)-3-(Trifluoromethyl)-1H-Pyrazole (CAS: 2228191-14-6)

The compound 4-(hydrazinylmethyl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 2228191-14-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 4-(hydrazinylmethyl)-3-(trifluoromethyl)-1H-pyrazole, which make it a promising scaffold for the design of novel bioactive molecules. The presence of the hydrazinylmethyl and trifluoromethyl groups confers distinct electronic and steric properties, enabling interactions with various biological targets. Researchers have successfully synthesized this compound through optimized routes, achieving high yields and purity, as reported in several peer-reviewed journals.

In terms of biological activity, 4-(hydrazinylmethyl)-3-(trifluoromethyl)-1H-pyrazole has demonstrated notable efficacy in preclinical models. For instance, studies have shown its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its utility in treating chronic inflammatory diseases. Additionally, its role as a building block in the synthesis of more complex molecules has been explored, with promising results in the development of anticancer and antimicrobial agents.

One of the most significant breakthroughs involves the application of this compound in targeted drug delivery systems. By leveraging its chemical reactivity, researchers have developed conjugates that enhance the bioavailability and specificity of therapeutic agents. These advancements are particularly relevant in the context of personalized medicine, where precision and efficacy are paramount.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 4-(hydrazinylmethyl)-3-(trifluoromethyl)-1H-pyrazole-based therapeutics. Issues such as stability, toxicity, and pharmacokinetics need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the potential of this compound.

In conclusion, 4-(hydrazinylmethyl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 2228191-14-6) represents a valuable tool in modern drug discovery. Its unique chemical properties and diverse biological activities make it a focal point of ongoing research. Future studies should aim to elucidate its mechanisms of action, optimize its synthetic pathways, and explore its applications in novel therapeutic strategies. The continued investigation of this compound holds great promise for advancing the field of chemical biology and improving patient outcomes.